Cas no 351447-46-6 (1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester)

1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester structure
351447-46-6 structure
Product Name:1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester
CAS No:351447-46-6
MF:C9H17N3O2
MW:199.250181913376
CID:302933
PubChem ID:45089505
Update Time:2025-04-19

1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester
    • tert-butyl 2-amino-5,6-dihydro-4H-pyrimidine-1-carboxylate
    • FT-0752157
    • SCHEMBL6106595
    • tert-butyl2-amino-5,6-dihydropyrimidine-1(4H)-carboxylate
    • 351447-46-6
    • tert-butyl 2-amino-5,6-dihydropyrimidine-1(4H)-carboxylate
    • t-butyl 2-amino-5,6-dihydropyrimidine-1(4h)-carboxylate
    • Inchi: 1S/C9H17N3O2/c1-9(2,3)14-8(13)12-6-4-5-11-7(12)10/h4-6H2,1-3H3,(H2,10,11)
    • InChI Key: DITMMUXXWXWCJU-UHFFFAOYSA-N
    • SMILES: O(C(N1C(N)=NCCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 199.132
  • Monoisotopic Mass: 199.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9A^2
  • XLogP3: 0.9

1(4H)-Pyrimidinecarboxylicacid, 2-amino-5,6-dihydro-, 1,1-dimethylethyl ester Related Literature

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